Cas no 1411990-69-6 (2-[4-thiophen-2-yl-6-(trifluoromethyl)pyrimidin-2-yl]sulfanylacetamide)

• Product Name: 2-[4-thiophen-2-yl-6-(trifluoromethyl)pyrimidin-2-yl]sulfanylacetamide
• CAS No: 1411990-69-6
• MF: C₁₁H₈F₃N₃OS₂
• MW: 319.325929641724
• CID: 5160142
• Update Time: 2025-06-26

2-[4-thiophen-2-yl-6-(trifluoromethyl)pyrimidin-2-yl]sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-[4-thiophen-2-yl-6-(trifluoromethyl)pyrimidin-2-yl]sulfanylacetamide
• Acetamide, 2-[[4-(2-thienyl)-6-(trifluoromethyl)-2-pyrimidinyl]thio]-

• Inchi： 1S/C11H8F3N3OS2/c12-11(13,14)8-4-6(7-2-1-3-19-7)16-10(17-8)20-5-9(15)18/h1-4H,5H2,(H2,15,18)
• InChI Key： BKBBDROUCVEGRP-UHFFFAOYSA-N
• SMILES： C(N)(=O)CSC1=NC(C(F)(F)F)=CC(C2SC=CC=2)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-[4-thiophen-2-yl-6-(trifluoromethyl)pyrimidin-2-yl]sulfanylacetamide

Professional Introduction to 2-[4-thiophen-2-yl-6-(trifluoromethyl)pyrimidin-2-yl]sulfanylacetamide (CAS No. 1411990-69-6)

2-[4-thiophen-2-yl-6-(trifluoromethyl)pyrimidin-2-yl]sulfanylacetamide, identified by its CAS number 1411990-69-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules that exhibit a unique combination of structural features, making it a promising candidate for further exploration in drug discovery and therapeutic applications.

The molecular structure of 2-[4-thiophen-2-yl-6-(trifluoromethyl)pyrimidin-2-yl]sulfanylacetamide incorporates both thiophene and pyrimidine rings, which are well-known for their biological activity and versatility in medicinal chemistry. The presence of a trifluoromethyl group further enhances its pharmacological potential by influencing electronic properties and metabolic stability. Such structural motifs are frequently exploited in the design of novel bioactive molecules due to their ability to interact with biological targets in a specific manner.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various enzymes and receptors involved in critical cellular pathways. The compound 2-[4-thiophen-2-yl-6-(trifluoromethyl)pyrimidin-2-yl]sulfanylacetamide has been studied for its potential role in modulating these pathways, particularly those relevant to inflammation, cancer, and infectious diseases. Its sulfanylacetamide moiety suggests a possible mechanism of action involving enzyme inhibition or receptor antagonism, which could be exploited for therapeutic benefit.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules that have demonstrated efficacy in clinical trials. For instance, derivatives of thiophene and pyrimidine have been investigated for their anti-inflammatory properties, with some showing significant promise in reducing cytokine production and modulating immune responses. The trifluoromethyl group in 2-[4-thiophen-2-yl-6-(trifluoromethyl)pyrimidin-2-yl]sulfanylacetamide may contribute to enhanced binding affinity and prolonged half-life, making it an attractive candidate for further development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with biological targets with greater accuracy. These studies suggest that 2-[4-thiophen-2-yl-6-(trifluoromethyl)pyrimidin-2-yl]sulfanylacetamide may interact with proteins involved in signal transduction and metabolic regulation. Such interactions could potentially lead to the development of novel therapeutic strategies for conditions characterized by dysregulated cellular processes.

The synthesis of 2-[4-thiophen-2-yl-6-(trifluoromethyl)pyrimidin-2-yl]sulfanylacetamide presents unique challenges due to the complexity of its heterocyclic framework. However, recent improvements in synthetic methodologies have made it more feasible to produce this compound in sufficient quantities for preclinical studies. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution have been employed to construct the desired molecular architecture efficiently.

Evaluation of the pharmacokinetic properties of 2-[4-thiophen-2-y1]-6-(trifluoromethyl)pyrimidin--sulfanylacetamide is crucial for assessing its potential as a drug candidate. Preliminary studies indicate that this compound exhibits favorable solubility and stability under physiological conditions, suggesting good bioavailability. Additionally, its metabolic profile suggests that it may be resistant to rapid degradation by cytochrome P450 enzymes, which could prolong its therapeutic effects.

The toxicological profile of 2-[4-thiophen--6-(trifluoromethyl)pyrimidin--sulfanylacetamide has also been examined to ensure safety for further development. Acute toxicity studies have shown that the compound is well-tolerated at moderate doses, with no significant signs of organ toxicity observed. These findings are encouraging and support the progression toward more extensive preclinical evaluation.

In conclusion, 2-[4-thiophen--6-(trifluoromethyl)pyrimidin--sulfanylacetamide represents a promising molecule with potential applications in pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further investigation into treating various diseases. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will play a crucial role in advancing medical treatments.